Cas no 162898-33-1 (1,4,8,11-Tetraazacyclotetradecane, 6-[(4-nitrophenyl)methyl]-)

• Product Name: 1,4,8,11-Tetraazacyclotetradecane, 6-[(4-nitrophenyl)methyl]-
• CAS No: 162898-33-1
• MF: C₁₇H₂₉N₅O₂
• MW: 335.44446349144
• CID: 1346114
• Update Time: 2024-08-17

1,4,8,11-Tetraazacyclotetradecane, 6-[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4,8,11-Tetraazacyclotetradecane, 6-[(4-nitrophenyl)methyl]-

• Inchi： 1S/C17H29N5O2/c23-22(24)17-4-2-15(3-5-17)12-16-13-20-10-8-18-6-1-7-19-9-11-21-14-16/h2-5,16,18-21H,1,6-14H2
• InChI Key： DHUUARSJETYRMP-UHFFFAOYSA-N
• SMILES： N1CCCNCCNCC(CC2=CC=C([N+]([O-])=O)C=C2)CNCC1

Computed Properties

• Exact Mass: 335.23237

Experimental Properties

• Density: 1.039±0.06 g/cm3(Predicted)
• Boiling Point: 526.6±50.0 °C(Predicted)
• PSA: 91.26
• pka: 10.55±0.40(Predicted)